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Compound of Interest

Compound Name: 4,4'-Dicyanobenzophenone

Cat. No.: B135262

Note to the Reader: Extensive research did not yield any specific applications or established
protocols for the use of 4,4'-Dicyanobenzophenone in 3D printing. This compound, with its
electron-withdrawing cyano groups, is not a commonly documented photoinitiator for this
application.

Therefore, these application notes and protocols are provided for a structurally related and
well-documented benzophenone derivative that is effectively used in 3D printing: 4,4'-bis(N,N-
diethylamino)benzophenone (DEABP). DEABP features electron-donating diethylamino
groups, which significantly influence its photochemical properties, making it an efficient Type Il
photoinitiator.

Application Notes: 4,4'-bis(N,N-
diethylamino)benzophenone (DEABP) in 3D Printing
Introduction

4,4'-bis(N,N-diethylamino)benzophenone, also known as DEABP or Michler's ethyl ketone, is a
highly efficient Type Il photoinitiator used in free-radical photopolymerization.[1] It is particularly
valuable in stereolithography (SLA) and Digital Light Processing (DLP) 3D printing, where it is
used to initiate the curing of photosensitive resins upon exposure to UV or near-UV light.[1]
DEABP functions as a hydrogen abstraction-type photoinitiator, requiring a co-initiator or
synergist, typically a tertiary amine, to generate the radicals necessary for polymerization.[1] Its
strong absorption in the UVA range makes it suitable for use with common 3D printer light
sources, such as 405 nm LEDs.[1]
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Mechanism of Action: Type Il Photoinitiation

The photopolymerization process initiated by DEABP in the presence of an amine synergist

can be described in the following steps:

o Photoexcitation: Upon absorption of UV light (hv), the DEABP molecule is promoted from its
ground state to an excited singlet state, which then rapidly undergoes intersystem crossing
to a more stable, longer-lived triplet state (DEABP*).

o Hydrogen Abstraction: The excited triplet state of DEABP abstracts a hydrogen atom from
the synergist (e.g., an amine), resulting in the formation of a ketyl radical and an amine-
derived radical.

e Initiation: The amine-derived radical is typically the primary species that initiates the
polymerization of monomer and oligomer chains (e.g., acrylates or methacrylates).

e Propagation: The initiated radical chain propagates by reacting with other monomer units,
leading to the formation of a cross-linked polymer network, thus solidifying the liquid resin.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Photoinitiation

Amine-derived

DEABP

Radical
UV Light (hv) Initiation
Polymerization
. Amine Synergist Monomer/
DEABP* (Triplet State) g DI\XAEI\% 3 Oligomer
Hydrogen .
Abstraction ropagation
. Cross-linked
eIl ReeeE] Polymer Network

Click to download full resolution via product page

Mechanism of Type Il photoinitiation with DEABP.

Applications in 3D Printing

DEABP is particularly effective as a co-initiator in dental 3D printing resins.[1] When added to a
binary photoinitiating system, such as camphorquinone (CQ) and an amine, DEABP has been
shown to significantly enhance the degree of conversion (DC) of the photopolymer resin.[1] A
higher DC is correlated with improved mechanical properties, lower residual monomer content,
and better overall stability of the final printed object.[1] The use of DEABP can also increase
the initial velocity of polymerization, which can lead to faster printing times.[1]

Quantitative Data
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The addition of DEABP to a photocurable resin for dental 3D printing has a significant impact
on the degree of conversion (DC). The following table summarizes data from a study
investigating the effect of adding 1.0 wt% DEABP to a resin formulation containing Bisphenol A
glycerolate dimethacrylate (BisGMA), triethylene glycol dimethacrylate (TEGDMA),
camphorquinone (CQ), and ethyl-4-dimethylaminobenzoate (DMAEMA).[1]

Light-Irradiation Time Degree of Conversion (%) - Degree of Conversion (%) -
(seconds) DEABP-free Resin DEABP-containing Resin
10 33.01 37.73

30 44.98 51.53

60 50.84 58.12

180 56.76 65.04

300 58.07 67.38

Data sourced from a study on

dental photopolymers.[1]

Experimental Protocols
Formulation of a DEABP-Containing 3D Printing Resin

This protocol describes the preparation of a photocurable resin for use in an SLA or DLP 3D
printer, based on formulations used in dental applications.[1]

Materials:

e Monomers:
o Bisphenol A glycerolate dimethacrylate (BisGMA) (70.0 wt%)
o Triethylene glycol dimethacrylate (TEGDMA) (30.0 wt%)

e Photoinitiator System:

o Camphorquinone (CQ) (0.5 wt% of the monomer mixture)
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o Ethyl-4-dimethylaminobenzoate (DMAEMA) (1.0 wt% of the monomer mixture)

o 4,4'-bis(N,N-diethylamino)benzophenone (DEABP) (1.0 wt% of the monomer mixture)

e Equipment:

o

Amber glass bottle or other light-blocking container

[¢]

Analytical balance

[¢]

Magnetic stirrer and stir bar

[e]

Heating mantle or hotplate (optional)
Procedure:

« In a light-blocking container, weigh and combine the BisGMA and TEGDMA monomers to
create the resin base.

o Add the photoinitiator system components (CQ, DMAEMA, and DEABP) to the monomer
mixture.

o Seal the container and place it on a magnetic stirrer.

o Agitate the mixture for approximately 2 hours at room temperature (25°C) until all
components are fully dissolved and the resin is homogeneous. Gentle heating (to no more
than 50°C) can be used to aid dissolution if necessary, but allow the resin to cool to room
temperature before use.

» Store the formulated resin in a cool, dark place.

3D Printing and Curing Protocol

This protocol outlines the general steps for printing and post-processing a 3D object using the
formulated DEABP-containing resin.

Equipment:

e DLP or SLA 3D printer with a 405 nm light source
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Washing station with isopropyl alcohol (IPA)
UV post-curing chamber
Digital calipers

Fourier-Transform Infrared (FTIR) Spectrometer (for characterization)
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Experimental workflow for 3D printing with DEABP resin.
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Procedure:
 Printing:
o Load the formulated resin into a compatible 3D printer.

o Set the printing parameters. For a light source with an intensity of approximately 840
mW/cmz, layer exposure times can be varied to optimize print quality and curing.[1]

o Print the desired 3D object.
e Cleaning:
o Carefully remove the printed object from the build platform.

o Wash the object in a bath of isopropyl alcohol (IPA) to remove any uncured resin from the
surface. An ultrasonic bath can be used for more thorough cleaning.

e Post-Curing:
o Place the cleaned object in a UV post-curing chamber.

o Expose the object to UV light for a specified duration to ensure complete polymerization
and to maximize the mechanical properties of the final part.

e Characterization (Optional):

o To determine the degree of conversion (DC), FTIR spectroscopy can be used.[1] The DC
is calculated by comparing the peak height of the aliphatic C=C bond (around 1638 cm1)
before and after curing, relative to an internal standard peak (e.g., an aromatic C=C bond
around 1608 cm™1).[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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